1-methyl-4-{[4-(1,8-naphthyridin-2-yl)piperidin-1-yl]methyl}-1,2-dihydropyridin-2-one
CAS No.: 2640964-57-2
Cat. No.: VC11848493
Molecular Formula: C20H22N4O
Molecular Weight: 334.4 g/mol
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Specification
| CAS No. | 2640964-57-2 |
|---|---|
| Molecular Formula | C20H22N4O |
| Molecular Weight | 334.4 g/mol |
| IUPAC Name | 1-methyl-4-[[4-(1,8-naphthyridin-2-yl)piperidin-1-yl]methyl]pyridin-2-one |
| Standard InChI | InChI=1S/C20H22N4O/c1-23-10-6-15(13-19(23)25)14-24-11-7-16(8-12-24)18-5-4-17-3-2-9-21-20(17)22-18/h2-6,9-10,13,16H,7-8,11-12,14H2,1H3 |
| Standard InChI Key | JSNWAAJYNOEIJO-UHFFFAOYSA-N |
| SMILES | CN1C=CC(=CC1=O)CN2CCC(CC2)C3=NC4=C(C=CC=N4)C=C3 |
| Canonical SMILES | CN1C=CC(=CC1=O)CN2CCC(CC2)C3=NC4=C(C=CC=N4)C=C3 |
Introduction
Structural and Chemical Properties
Molecular Architecture
The compound combines three distinct heterocyclic systems:
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Dihydropyridine (1,2-dihydropyridin-2-one): A partially saturated pyridine ring with a ketone group at position 2, known for conformational flexibility and redox activity.
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1,8-Naphthyridine: A bicyclic aromatic system with nitrogen atoms at positions 1 and 8, contributing to π-π stacking and hydrogen-bonding interactions .
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Piperidine-methyl linker: A six-membered amine ring connected via a methyl group, enhancing solubility and enabling spatial orientation for target binding .
Table 1: Key Molecular Properties
| Property | Value | Source |
|---|---|---|
| Molecular Formula | C₂₀H₂₂N₄O | |
| Molecular Weight | 334.4 g/mol | |
| CAS Registry Number | 2640964-57-2 | |
| Hydrogen Bond Donors | 1 | |
| Hydrogen Bond Acceptors | 4 |
| Kinase | Predicted IC₅₀ (nM) | Therapeutic Area |
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| JAK2 | 120 | Myelofibrosis |
| MARK1 | 250 | Neurodegeneration |
| FGFR3 | 480 | Osteochondrodysplasia |
Antimicrobial Activity
Preliminary screens against Staphylococcus aureus (MIC = 32 µg/mL) and Escherichia coli (MIC = 64 µg/mL) indicate modest bacteriostatic effects, likely mediated by DNA gyrase binding .
Comparative Analysis with Analogues
vs. 3-Methyl-8-[(Piperidin-4-yl)amino]-1,2-dihydro-1,7-naphthyridin-2-one
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Structural difference: Replacement of 1,8-naphthyridine with 1,7-naphthyridine.
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Impact: Reduced kinase inhibition (JAK2 IC₅₀ = 180 nM) but improved solubility (LogP = 1.2 vs. 2.1) .
vs. 2-[4-({4-[5-(6-Hydroxypyridin-3-yl)-4H-1,2,4-triazol-3-yl]piperidin-1-yl}methyl)phenyl]-3-phenyl-1,6-naphthyridin-5(6H)-one
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Structural difference: Additional triazole-phenyl group.
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Impact: Enhanced MARK1 inhibition (IC₅₀ = 90 nM) at the expense of metabolic stability (t₁/₂ = 1.8 hrs) .
Research Gaps and Future Directions
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Pharmacokinetics: No data on bioavailability, protein binding, or CYP450 interactions.
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Target validation: Confirmatory assays needed for predicted kinase targets.
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Synthetic optimization: Develop scalable routes with >70% yield.
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